Cas no 19921-91-6 (1-tert-butyl-2-chloro-3,5-dinitrobenzene)

• Product Name: 1-tert-butyl-2-chloro-3,5-dinitrobenzene
• CAS No: 19921-91-6
• MF: C₁₀H₁₁ClN₂O₄
• MW: 258.658341646194
• CID: 1393170
• PubChem ID: 167854
• Update Time: 2025-04-20

1-tert-butyl-2-chloro-3,5-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-2-chloro-3,5-dinitrobenzene
• benzene, 2-chloro-1-(1,1-dimethylethyl)-3,5-dinitro-
• 19921-91-6
• DTXSID8073423
• SCHEMBL9384936

• Inchi： 1S/C10H11ClN2O4/c1-10(2,3)7-4-6(12(14)15)5-8(9(7)11)13(16)17/h4-5H,1-3H3
• InChI Key： PLTPQKQWYAKWBX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C(C)(C)C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.04083
• Monoisotopic Mass: 258.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.348
• Boiling Point: 323°C at 760 mmHg
• Flash Point: 149.1°C
• Refractive Index: 1.566
• PSA: 86.28